![molecular formula C10H14ClNO B6275280 1-[3-(dimethylamino)phenyl]ethan-1-one hydrochloride CAS No. 2763759-76-6](/img/no-structure.png)
1-[3-(dimethylamino)phenyl]ethan-1-one hydrochloride
Overview
Description
1-[3-(Dimethylamino)phenyl]ethan-1-one hydrochloride, also known as DMAP-HCl, is an organic compound that is widely used in organic chemistry laboratories. It is an acid chloride, meaning that it is a compound that is derived from an acid by replacing the hydrogen atom with a chlorine atom. DMAP-HCl is a strong acid, with a pKa of -3.8, and is used as a catalyst in a variety of organic reactions, such as the synthesis of amides and esters. DMAP-HCl also has a variety of scientific applications, including its use in biochemistry and physiology.
Scientific Research Applications
1-[3-(dimethylamino)phenyl]ethan-1-one hydrochloride has a variety of scientific applications. In biochemistry, it is used as a catalyst in the synthesis of amides and esters, which are important components of proteins and other biological molecules. In physiology, it is used in the synthesis of compounds that can be used to study the effects of drugs on the human body. 1-[3-(dimethylamino)phenyl]ethan-1-one hydrochloride is also used in the synthesis of pharmaceuticals, such as antibiotics and anti-inflammatory drugs, as well as in the synthesis of dyes and fragrances.
Mechanism of Action
1-[3-(dimethylamino)phenyl]ethan-1-one hydrochloride acts as a catalyst in the synthesis of amides and esters. It is an acid chloride, meaning that it is a compound that is derived from an acid by replacing the hydrogen atom with a chlorine atom. The chlorine atom of the 1-[3-(dimethylamino)phenyl]ethan-1-one hydrochloride acts as a nucleophile, attacking the carbonyl group of the reactant molecule. This attack results in the formation of an intermediate, which is then converted into the desired product.
Biochemical and Physiological Effects
1-[3-(dimethylamino)phenyl]ethan-1-one hydrochloride has a variety of effects on biochemical and physiological systems. In biochemistry, it is used as a catalyst in the synthesis of amides and esters, which are important components of proteins and other biological molecules. In physiology, it is used in the synthesis of compounds that can be used to study the effects of drugs on the human body. 1-[3-(dimethylamino)phenyl]ethan-1-one hydrochloride is also used in the synthesis of pharmaceuticals, such as antibiotics and anti-inflammatory drugs.
Advantages and Limitations for Lab Experiments
1-[3-(dimethylamino)phenyl]ethan-1-one hydrochloride has several advantages in laboratory experiments. It is a strong acid, with a pKa of -3.8, and is capable of catalyzing a variety of organic reactions. It is also relatively inexpensive and easy to obtain, and is relatively stable in the presence of light and heat. However, 1-[3-(dimethylamino)phenyl]ethan-1-one hydrochloride is toxic and should be handled with care. It should also be stored in a cool, dry place, away from direct sunlight.
Future Directions
The use of 1-[3-(dimethylamino)phenyl]ethan-1-one hydrochloride in laboratory experiments is likely to continue to expand in the future. It is already used in the synthesis of a variety of pharmaceuticals, and its use in the synthesis of other compounds, such as dyes and fragrances, is likely to increase. It is also likely to be used in the synthesis of compounds for use in medical research, such as compounds used to study the effects of drugs on the human body. Additionally, 1-[3-(dimethylamino)phenyl]ethan-1-one hydrochloride may be used in the synthesis of compounds for use in biotechnology and nanotechnology.
Synthesis Methods
1-[3-(dimethylamino)phenyl]ethan-1-one hydrochloride is synthesized from 1-[3-(dimethylamino)phenyl]ethan-1-one, or DMAP, and hydrochloric acid. The reaction between the two compounds is a substitution reaction, in which the hydrogen atom of the DMAP is replaced by a chlorine atom from the hydrochloric acid. The reaction is carried out in a solvent, such as dichloromethane, at a temperature of 0-5°C. The reaction produces a white precipitate of 1-[3-(dimethylamino)phenyl]ethan-1-one hydrochloride, which can be isolated and purified by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[3-(dimethylamino)phenyl]ethan-1-one hydrochloride involves the reaction of 3-(dimethylamino)benzaldehyde with ethylmagnesium bromide followed by oxidation with hydrogen peroxide to yield the target compound as a hydrochloride salt.", "Starting Materials": [ "3-(dimethylamino)benzaldehyde", "ethylmagnesium bromide", "hydrogen peroxide", "hydrochloric acid", "sodium chloride", "water" ], "Reaction": [ "Step 1: Preparation of ethylmagnesium bromide by reacting magnesium turnings with ethyl bromide in anhydrous diethyl ether.", "Step 2: Addition of ethylmagnesium bromide to 3-(dimethylamino)benzaldehyde to yield 1-(3-dimethylaminophenyl)ethanol.", "Step 3: Oxidation of 1-(3-dimethylaminophenyl)ethanol with hydrogen peroxide in the presence of a catalyst to yield 1-[3-(dimethylamino)phenyl]ethan-1-one.", "Step 4: Conversion of 1-[3-(dimethylamino)phenyl]ethan-1-one to its hydrochloride salt by reacting with hydrochloric acid in the presence of sodium chloride and water." ] } | |
CAS RN |
2763759-76-6 |
Molecular Formula |
C10H14ClNO |
Molecular Weight |
199.7 |
Purity |
95 |
Origin of Product |
United States |
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